Cas no 25377-83-7 ((2e)-2-octene)

• Product Name: (2e)-2-octene
• CAS No: 25377-83-7
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 1422641
• Update Time: 2024-08-15

(2e)-2-octene Chemical and Physical Properties

Names and Identifiers

• (2E)-2-Octene
• Octylene
• (2E)-oct-2-ene
• DI-N-BUTEN
• Octene, isomer mixture
• Octene (all isomers)
• (2e)-2-octene

• Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
• InChI Key： KWKAKUADMBZCLK-UHFFFAOYSA-N
• SMILES： C=CCCCCCC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 53.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.727
• Melting Point: -109 °C
• Boiling Point: 125.4°C at 760 mmHg
• Flash Point: 21.1°C
• Refractive Index: 1.421
• PSA: 0
• LogP: 3.14280